Cas no 1804491-33-5 (5-Cyano-2-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine)

• Product Name: 5-Cyano-2-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine
• CAS No: 1804491-33-5
• MF: C₈H₂F₆N₂
• MW: 240.105302333832
• CID: 4871589
• Update Time: 2025-10-31

5-Cyano-2-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Cyano-2-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H2F6N2/c9-5-4(8(12,13)14)3(1-15)2-16-6(5)7(10)11/h2,7H
• InChI Key： UQIXNKGSAVWMGD-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=NC=C(C#N)C=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 293
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Additional information on 5-Cyano-2-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine

Research Briefing on 5-Cyano-2-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine (CAS: 1804491-33-5)

The compound 5-Cyano-2-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine (CAS: 1804491-33-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies highlight the compound's role as a versatile intermediate in the synthesis of fluorinated pyridine derivatives, which are increasingly important in medicinal chemistry. The presence of multiple fluorine atoms and a cyano group enhances its reactivity and binding affinity, making it a valuable scaffold for designing novel bioactive molecules. Researchers have explored its utility in developing inhibitors for various enzymes, including kinases and proteases, which are critical targets in oncology and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in modulating the activity of specific kinase targets involved in cancer cell proliferation. The study employed computational docking and in vitro assays to validate its binding mode and inhibitory effects. These findings suggest that 5-Cyano-2-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine could serve as a lead compound for further optimization in anticancer drug development.

In addition to its kinase inhibitory properties, the compound has shown promise in agrochemical applications. A recent patent application disclosed its use as a key intermediate in synthesizing novel pesticides with improved environmental stability and target specificity. This dual utility underscores its broad applicability across chemical biology and related industries.

Despite these advancements, challenges remain in scaling up the synthesis of this compound while maintaining high purity and yield. Recent efforts have focused on optimizing catalytic processes and green chemistry approaches to address these issues. For instance, a 2024 report in Organic Process Research & Development detailed a novel catalytic system that significantly improves the efficiency of its production.

In conclusion, 5-Cyano-2-(difluoromethyl)-3-fluoro-4-(trifluoromethyl)pyridine (CAS: 1804491-33-5) represents a compelling area of research with significant potential in both pharmaceutical and agrochemical domains. Future studies should explore its pharmacokinetic properties and in vivo efficacy to fully realize its therapeutic and industrial applications.